6-oxo-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C21H21N5O3S/c27-18-7-6-15(13-22-18)20(29)24-21-23-16(14-30-21)12-19(28)26-10-8-25(9-11-26)17-4-2-1-3-5-17/h1-7,13-14H,8-12H2,(H,22,27)(H,23,24,29)
• InChI Key: WWLCCYAMWMXJMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CC3=CSC(=N3)NC(=O)C4=CNC(=O)C=C4
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

6-oxo-N-(4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H21N5O3S and its molecular weight is 423.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds with phenylpiperazine moieties have demonstrated significant antimicrobial properties. For instance, synthesized molecules containing penicillanic or cephalosporanic acid derivatives linked with phenylpiperazine showed moderate to good antimicrobial activity against various test microorganisms, suggesting potential in developing new antibiotics (Başoğlu et al., 2013). Similarly, fluoroquinolone-based thiazolidinones incorporating phenylpiperazine demonstrated antifungal and antibacterial activities, indicating their utility in combating resistant microbial strains (Patel & Patel, 2010).

Anticancer and Anti-inflammatory Applications

Novel pyrazolopyrimidines derivatives, including those with phenylpiperazine groups, exhibited anticancer and anti-5-lipoxygenase activities, suggesting roles in cancer treatment and inflammation control (Rahmouni et al., 2016). Another study highlighted the synthesis of benzothiazole derivatives showing broad-spectrum antiproliferative activity, underscoring the potential of such compounds in developing new cancer therapeutics (El-Damasy et al., 2016).